Cas no 319426-57-8 (b-D-Galactopyranose, 4-O-[(11b,16a)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]-(9CI))

• Product Name: b-D-Galactopyranose, 4-O-[(11b,16a)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]-(9CI)
• CAS No: 319426-57-8
• MF: C₂₈H₄₀O₁₀
• MW: 536.611209869385
• CID: 304908
• PubChem ID: 53230085
• Update Time: 2025-04-19

b-D-Galactopyranose, 4-O-[(11b,16a)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose, 4-O-[(11b,16a)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]-(9CI)
• Dexamethasone 21-O-?-D-Galactopyranoside
• DEXAMETHASONE 21-O-β-D-GALACTOPYRANOSIDE
• DEXAMETHASONE-21-O-ß-D-GALACTOPYRANOSIDE
• (11β,16α)<wbr>
• LogP
• Pregna-1,<wbr>
• W-202316
• b-D-Galactopyranose,4-O-[(11b,16a)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]-(9ci)
• Dexamethasone 21-O-b-D-galactopyranose
• (8S,9S,10R,11S,13S,14S,16R,17R)-11,17-dihydroxy-10,13,16-trimethyl-17-[2-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetyl]-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• 319426-57-8

• Inchi： 1S/C28H40O10/c1-13-8-17-16-5-4-14-9-15(30)6-7-26(14,2)21(16)18(31)10-27(17,3)28(13,36)20(32)12-37-25-24(35)23(34)22(33)19(11-29)38-25/h6-7,9,13,16-19,21-25,29,31,33-36H,4-5,8,10-12H2,1-3H3/t13-,16+,17+,18+,19-,21-,22+,23+,24-,25-,26+,27+,28+/m1/s1
• InChI Key： RLRXQMJHZJQYDR-NAZUKHBISA-N
• SMILES： O[C@]1(C(CO[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)=O)[C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 536.26200
• Monoisotopic Mass: 536.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 174A^2

Experimental Properties

• Density: 1.427
• Boiling Point: 782.634°C at 760 mmHg
• Flash Point: 257.57°C
• Refractive Index: 1.63
• PSA: 173.98000
• LogP: -0.37220